molecular formula C10H10N2O B8336338 6-Isopropenyl-5-methoxypyridine-2-carbonitrile

6-Isopropenyl-5-methoxypyridine-2-carbonitrile

Cat. No.: B8336338
M. Wt: 174.20 g/mol
InChI Key: HOMZZUAUCOADRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Isopropenyl-5-methoxypyridine-2-carbonitrile is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10N2O

Molecular Weight

174.20 g/mol

IUPAC Name

5-methoxy-6-prop-1-en-2-ylpyridine-2-carbonitrile

InChI

InChI=1S/C10H10N2O/c1-7(2)10-9(13-3)5-4-8(6-11)12-10/h4-5H,1H2,2-3H3

InChI Key

HOMZZUAUCOADRB-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C1=C(C=CC(=N1)C#N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a microwave vial, 6-bromo-5-methoxypyridine-2-carbonitrile (15-1 or 9-2, 200 mg, 0.94 mmol, 1.0 equiv), potassium trifluoro(isopropenyl)borate (Molander, Gary A., J. Am. Chem. Soc. Commun. 2003, 125, 11148-11149.) (347 mg, 2.35 mmol, 2.5 equiv), tricyclohexylphosphine (52.7 mg, 0.19 mmol, 0.2 equiv), palladium(II) acetate (21.1 mg, 0.09 mmol, 0.1 equiv), and tripotassium phosphate (697 mg, 3.29 mmol, 3.5 equiv) were suspended in toluene (10 mL) and water (0.5 mL). The reaction mixture was heated in a microwave reactor for 20 minutes at 130° C. and then filtered, rinsing with EtOAc. The filtrate was concentrated and the residue purified by normal phase column chromatography (15-40% EtOAc in hexanes) to afford the title compound (15-2). ESI+MS [M+H]+ C10H11N2O: 175.1 found, 175.2 required.
Quantity
200 mg
Type
reactant
Reaction Step One
[Compound]
Name
potassium trifluoro(isopropenyl)borate
Quantity
347 mg
Type
reactant
Reaction Step Two
Quantity
52.7 mg
Type
reactant
Reaction Step Three
Name
tripotassium phosphate
Quantity
697 mg
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five
Name
Quantity
0.5 mL
Type
solvent
Reaction Step Six
Quantity
21.1 mg
Type
catalyst
Reaction Step Seven

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